Cas no 50662-96-9 (1,3-Isobenzofurandione, 4,4'-oxybis-)

• Product Name: 1,3-Isobenzofurandione, 4,4'-oxybis-
• CAS No: 50662-96-9
• MF: C₁₆H₆O₇
• MW: 310.214644908905
• CID: 3045268
• PubChem ID: 11012332
• Update Time: 2025-08-05

1,3-Isobenzofurandione, 4,4'-oxybis- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione, 4,4'-oxybis-
• 3,3'-oxydiphthalic anhydride
• 50662-96-9
• SCHEMBL261809
• 4,4'-Oxybis(isobenzofuran-1,3-dione)
• DTXSID401308900
• CS-0110990
• oxydiphthalic anhydride
• 3,3a(2)-Oxydiphthalic anhydride

• Inchi： 1S/C16H6O7/c17-13-7-3-1-5-9(11(7)15(19)22-13)21-10-6-2-4-8-12(10)16(20)23-14(8)18/h1-6H
• InChI Key： BCJIMAHNJOIWKQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C2C(=O)OC(C=12)=O)C1C=CC=C2C(=O)OC(C=12)=O

Computed Properties

• Exact Mass: 310.01135253Da
• Monoisotopic Mass: 310.01135253Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 96Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones Phthalic anhydrides